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Compound of Interest

Compound Name: Lactofen

Cat. No.: B128664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicidal efficacy of Lactofen with its

alternatives, Fomesafen and Acifluorfen. All three belong to the diphenyl ether class of

herbicides and act as protoporphyrinogen oxidase (PPO) inhibitors. The information presented

is collated from publicly available research findings to assist researchers, scientists, and drug

development professionals in their understanding and potential application of these

compounds.

Comparative Efficacy and Crop Tolerance: A
Quantitative Overview
The following tables summarize quantitative data on the weed control efficacy and crop

tolerance of Lactofen, Fomesafen, and Acifluorfen from various research studies. It is

important to note that efficacy can be influenced by factors such as weed size, growth stage,

and environmental conditions.

Table 1: Post-emergence Control of Palmer Amaranth (Susceptible Population)
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Herbicide
Application Rate (g
ai/ha)

Visual Control (%)
8 DAT

Reference

Lactofen 219 85 [1]

Fomesafen 420 95 [1]

Acifluorfen 420 96 [1]

DAT: Days After Treatment

Table 2: Soybean Injury from Post-emergence Applications

Herbicide
Application
Rate (g ai/ha)

Soybean
Growth Stage

Visual Injury
(%) 1 WAT

Reference

Lactofen 219 R1 43 - 55

R3 31 - 39

R5 35

Fomesafen 395 R1 < 10

R3 < 5

R5 < 5

Acifluorfen 420 R1 < 6.3 - 30

R3 < 6.3 - 14

R5 < 6.3 - 13

WAT: Weeks After Treatment; R1: Beginning Flowering; R3: Beginning Pod; R5: Beginning

Seed

Mechanism of Action: PPO Inhibition
Lactofen, Fomesafen, and Acifluorfen share a common mechanism of action. They inhibit the

enzyme protoporphyrinogen oxidase (PPO), which is crucial for the synthesis of chlorophyll and
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heme in plants. This inhibition leads to an accumulation of protoporphyrinogen IX, a molecule

that, in the presence of light and oxygen, generates reactive oxygen species (ROS). These

ROS cause rapid lipid peroxidation and disruption of cell membranes, leading to cell death and

the characteristic "bronzing" or necrotic lesions on the foliage of susceptible plants.
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Mechanism of action of PPO-inhibiting herbicides.

Experimental Protocols
This section details the methodologies employed in the key studies cited in this guide to ensure

independent verification and replication of the findings.

Protocol 1: Post-emergence Palmer Amaranth Control
Efficacy

Objective: To evaluate the efficacy of Lactofen, Fomesafen, and Acifluorfen on a susceptible

population of Palmer amaranth.

Experimental Design: Field trials were conducted between 2020 and 2022. A three-

parameter sigmoidal curve was used to describe the dose-response relationship.

Treatments:

Lactofen at 219 g ai/ha with crop oil concentrate (1% v/v).

Fomesafen at 420 g ai/ha with nonionic surfactant (0.25% v/v).
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Acifluorfen at 420 g ai/ha with nonionic surfactant (0.25% v/v).

Application: Herbicides were applied post-emergence to Palmer amaranth.

Data Collection: Visual weed control was assessed 8 days after treatment (DAT) using a

scale of 0% (no control) to 100% (complete plant death).

Protocol 2: Soybean Injury Assessment
Objective: To determine the phytotoxic effects of Lactofen, Fomesafen, and Acifluorfen on

soybean at different reproductive growth stages.

Experimental Design: Field studies were conducted over three years.

Treatments:

Lactofen at 219 g ai/ha.

Fomesafen at 395 g ai/ha.

Acifluorfen at 420 g ai/ha.

Application: Herbicides were applied at the R1 (beginning flowering), R3 (beginning pod),

and R5 (beginning seed) growth stages of soybean.

Data Collection: Visual soybean injury was rated one week after treatment (WAT) on a scale

of 0% (no injury) to 100% (crop death).
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General workflow for a herbicide efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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